Cas no 2034481-24-6 (3-benzyl-7-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione)

• Product Name: 3-benzyl-7-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione
• CAS No: 2034481-24-6
• MF: C₂₃H₁₅ClN₄O₃
• MW: 430.843203783035
• CID: 5409109
• Update Time: 2025-06-28

3-benzyl-7-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-benzyl-7-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-quinazoline-2,4-dione
• 3-benzyl-7-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione

• Inchi： 1S/C23H15ClN4O3/c24-17-8-4-7-15(11-17)20-26-21(31-27-20)16-9-10-18-19(12-16)25-23(30)28(22(18)29)13-14-5-2-1-3-6-14/h1-12H,13H2,(H,25,30)
• InChI Key： LYHPWBASDLWGGN-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(C3ON=C(C4=CC=CC(Cl)=C4)N=3)=C2)C(=O)N(CC2=CC=CC=C2)C1=O

Additional information on 3-benzyl-7-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione

Introduction to 3-benzyl-7-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione (CAS No. 2034481-24-6)

3-benzyl-7-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of heterocyclic derivatives, which are widely studied for their pharmacological properties. The molecular structure incorporates multiple functional groups, including a benzyl substituent, a tetrahydroquinazoline core, and an 1,2,4-oxadiazole moiety linked through a 3-(3-chlorophenyl) bridge. Such a configuration suggests a high degree of molecular complexity and versatility, making it an intriguing candidate for further investigation in drug discovery and development.

The CAS No. 2034481-24-6 uniquely identifies this compound in scientific literature and databases. Its synthesis involves multi-step organic reactions that require precise control over reaction conditions to achieve high yield and purity. The presence of the 1,2,4-oxadiazole ring is particularly noteworthy, as this scaffold is known for its role in various bioactive molecules. Oxadiazole derivatives have been extensively explored for their antimicrobial, anti-inflammatory, and anticancer properties. In particular, the 3-(3-chlorophenyl) group introduces electronic and steric effects that can modulate the compound's interactions with biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of rational drug design based on structure-activity relationships (SAR). The tetrahydroquinazoline core in this compound is another key feature that has been associated with pharmacological activity in several reported studies. Tetrahydroquinazoline derivatives exhibit diverse biological effects, including vasodilatory and neuroprotective activities. The combination of these structural elements in 3-benzyl-7-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione suggests potential therapeutic applications in areas such as central nervous system disorders and cardiovascular diseases.

One of the most compelling aspects of this compound is its potential as a lead molecule for further derivatization. The presence of multiple reactive sites allows for the introduction of additional functional groups to optimize pharmacokinetic properties or enhance binding affinity to specific biological targets. For instance, modifications at the benzyl position or the 1,2,4-oxadiazole ring could lead to novel analogs with improved efficacy or reduced toxicity. Such structural modifications are often guided by computational modeling and experimental data to ensure that the resulting compounds retain desired biological activities while minimizing off-target effects.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds in drug development due to their favorable pharmacokinetic profiles and diverse biological activities. The 1,2,3,4-tetrahydroquinazoline-2,4-dione moiety is particularly interesting because it combines elements known to interact favorably with biological receptors. This scaffold has been implicated in various pharmacological mechanisms, including inhibition of enzymes and modulation of ion channels. The 3-(3-chlorophenyl) substituent further enhances the compound's potential by introducing electronic effects that can influence its binding interactions.

In vitro studies have begun to explore the biological profile of 3-benzyl-7-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione, with initial results suggesting promising activity against certain disease-related targets. These early findings are encouraging and warrant further investigation into its mechanism of action and therapeutic potential. Researchers are particularly interested in how the compound interacts with enzymes or receptors involved in pathways relevant to cancer progression or neurodegenerative disorders.

The synthesis of this compound also presents an opportunity for innovation in synthetic methodologies. Modern approaches to organic synthesis emphasize efficiency and sustainability，and incorporating these principles could lead to more streamlined production processes for complex molecules like this one. Advances in catalytic techniques and green chemistry have made it possible to synthesize intricate heterocycles with greater precision and fewer environmental impacts.

The future direction of research on CAS No 2034481-24-6 will likely involve both computational studies and experimental validation. Molecular modeling techniques can predict how the compound might bind to biological targets based on its three-dimensional structure，while wet-lab experiments can confirm these predictions through biochemical assays. This interdisciplinary approach is essential for understanding the full potential of novel pharmaceutical candidates.

As interest in targeted therapies grows，compounds like 3-benzyl-7-[3-(3-chlorophenyl)-1，2，4 oxadiazol 5 yl]-1，2，3，4 tetrahydroquinazoline 24 dione will play an increasingly important role in drug discovery efforts。Their complex structures offer opportunities for designing molecules with tailored properties，and their potential biological activities make them attractive candidates for further development。The continued exploration of such compounds will contribute significantly to advances in medicine and improve patient outcomes across various therapeutic areas。